Cas no 284030-58-6 (Methyl 4-amino-2,3-difluoro-5-nitrobenzoate)

Methyl 4-amino-2,3-difluoro-5-nitrobenzoate structure
284030-58-6 structure
Product Name:Methyl 4-amino-2,3-difluoro-5-nitrobenzoate
CAS No:284030-58-6
MF:C8H6F2N2O4
MW:232.141048908234
MDL:MFCD06201870
CID:252857
PubChem ID:2759749
Update Time:2025-04-19

Methyl 4-amino-2,3-difluoro-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-amino-2,3-difluoro-5-nitrobenzoate
    • 4-amino-2,3-difluoro-5-nitrobenzoate
    • Benzoic acid,4-amino-2,3-difluoro-5-nitro-, methyl ester
    • 4-amino-2,3-difluoro-5-nitro-benzoic acid methyl ester
    • methyl 2,3-difluoro-4-amino-5-nitro-benzoate
    • Benzoic acid, 4-amino-2,3-difluoro-5-nitro-, methyl ester
    • METHYL4-AMINO-2,3-DIFLUORO-5-NITROBENZOATE
    • PubChem4673
    • C8H6F2N2O4
    • VZ35543
    • LS10600
    • CM12383
    • AM84138
    • AB0023952
    • AX8033038
    • W5115
    • 284030-58-6
    • MFCD06201870
    • J-017061
    • 4-amino-2,3-difluoro-5-nitrobenzoic acid methyl ester
    • DTXSID80374897
    • SCHEMBL670584
    • SY013402
    • AKOS015891393
    • AC-5451
    • CS-M0257
    • 4-Amino-2,3-Difluoro-5-Nitro Benzoic Acid Methyl Ester
    • FT-0726561
    • HOJFIOHGPQOQBF-UHFFFAOYSA-N
    • AS-33107
    • DB-014872
    • methyl 4-amino-2,3-difluoro-5-nitro-benzoate
    • MDL: MFCD06201870
    • Inchi: 1S/C8H6F2N2O4/c1-16-8(13)3-2-4(12(14)15)7(11)6(10)5(3)9/h2H,11H2,1H3
    • InChI Key: HOJFIOHGPQOQBF-UHFFFAOYSA-N
    • SMILES: FC1=C(C(=C(C=C1C(=O)OC)[N+](=O)[O-])N)F

Computed Properties

  • Exact Mass: 232.03000
  • Monoisotopic Mass: 232.02956300g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 296
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 1.7
  • Topological Polar Surface Area: 98.1

Experimental Properties

  • Melting Point: 184-186°C
  • Boiling Point: 402 ℃ at 760 mmHg
  • PSA: 98.14000
  • LogP: 2.34620

Methyl 4-amino-2,3-difluoro-5-nitrobenzoate Security Information

Methyl 4-amino-2,3-difluoro-5-nitrobenzoate Pricemore >>

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